Cas no 730950-21-7 (2-chloro-N-(2-cyanoethyl)-N-phenylpropanamide)

• Product Name: 2-chloro-N-(2-cyanoethyl)-N-phenylpropanamide
• CAS No: 730950-21-7
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• CID: 3106636
• PubChem ID: 3832680
• Update Time: 2025-06-23

2-chloro-N-(2-cyanoethyl)-N-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-cyanoethyl)-N-phenylpropanamide
• Propanamide, 2-chloro-N-(2-cyanoethyl)-N-phenyl-
• 730950-21-7
• Z56943542
• 983-253-8
• EN300-08423
• G38513
• SR-01000046957-1
• AKOS017269034
• CS-0221130
• AKOS000208394
• SCHEMBL23817998
• SR-01000046957

• Inchi： 1S/C12H13ClN2O/c1-10(13)12(16)15(9-5-8-14)11-6-3-2-4-7-11/h2-4,6-7,10H,5,9H2,1H3
• InChI Key： YCNHVRZRJLTKBX-UHFFFAOYSA-N
• SMILES： C(N(CCC#N)C1=CC=CC=C1)(=O)C(Cl)C

Computed Properties

• Exact Mass: 236.0716407Da
• Monoisotopic Mass: 236.0716407Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 74-76 °C
• Boiling Point: 382.5±27.0 °C at 760 mmHg
• Flash Point: 185.1±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-chloro-N-(2-cyanoethyl)-N-phenylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-chloro-N-(2-cyanoethyl)-N-phenylpropanamide

2-Chloro-N-(2-Cyanoethyl)-N-phenylpropanamide (CAS No. 730950-21-7): An Overview

2-Chloro-N-(2-cyanoethyl)-N-phenylpropanamide (CAS No. 730950-21-7) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique molecular structure, which includes a chloro group, a cyanoethyl group, and a phenyl group, all attached to a propanamide backbone. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for further research and development.

The molecular formula of 2-chloro-N-(2-cyanoethyl)-N-phenylpropanamide is C₁₃H₁₃ClN₂O, and its molecular weight is approximately 248.70 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of appropriate starting materials under controlled conditions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic and industrial applications.

In the realm of pharmaceutical research, 2-chloro-N-(2-cyanoethyl)-N-phenylpropanamide has shown promise as a potential lead compound for the development of new drugs. Studies have indicated that this compound exhibits selective binding to certain receptors and enzymes, which could be leveraged to develop targeted therapies for various diseases. For instance, preliminary in vitro studies have demonstrated that 2-chloro-N-(2-cyanoethyl)-N-phenylpropanamide has potent inhibitory effects on specific kinases involved in cancer cell proliferation. This property makes it a promising candidate for further investigation in oncology.

Beyond its potential therapeutic applications, 2-chloro-N-(2-cyanoethyl)-N-phenylpropanamide has also been explored for its use in materials science. The presence of the cyano group and the phenyl ring provides the compound with unique electronic properties that can be harnessed for the development of advanced materials. For example, recent research has shown that this compound can be incorporated into polymer matrices to enhance their mechanical and thermal stability. This opens up new possibilities for applications in areas such as electronics, coatings, and composites.

The physical properties of 2-chloro-N-(2-cyanoethyl)-N-phenylpropanamide, including its solubility, melting point, and stability under various conditions, have been extensively studied. These properties are crucial for understanding how the compound behaves in different environments and how it can be processed for various applications. For instance, the compound is generally soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based processes.

In terms of safety and handling, it is important to note that while 2-chloro-N-(2-cyanoethyl)-N-phenylpropanamide is not classified as a hazardous substance under current regulations, standard laboratory practices should be followed when working with this compound. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, as well as ensuring proper ventilation in the laboratory environment.

The environmental impact of 2-chloro-N-(2-cyanoethyl)-N-phenylpropanamide is another area of ongoing research. Studies are being conducted to assess the biodegradability and ecotoxicity of this compound to ensure that its use does not pose significant risks to the environment. Preliminary data suggest that the compound degrades relatively quickly under natural conditions, but more comprehensive studies are needed to fully understand its environmental fate.

In conclusion, 2-chloro-N-(2-cyanoethyl)-N-phenylpropanamide (CAS No. 730950-21-7) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.